Cas no 601-75-2 (Ethylmalonic acid)

Ethylmalonic acid Properties

Names and Identifiers

• 2-Ethylmalonic acid
• Ethylmalonic acid
• 2-ethylpropanedioic acid
• 1,1-Propanedicarboxylic acid
• alpha-Carboxybutyric acid
• Ethyl propoinic acid
• Ethylpropanedioic acid
• RARECHEM DK HD C012
• Malonicacid, ethyl- (6CI,7CI,8CI)
• Propanedioic acid, ethyl- (9CI)
• NSC 96615
• a-Carboxybutyric acid
• Propanedioic acid, ethyl-
• Malonic acid, ethyl-
• ethylmalonate
• ethyl-Malonic acid
• 2-ethyl-propanedioic acid
• .alpha.-Carboxybutyric acid
• 432NF49DFG
• UKFXDFUAPNAMPJ-UHFFFAOYSA-N
• AK111126
• ETHYLMALONICACID
• a-Carboxybutyrate
• ethyl malonic acid
• alpha-Carboxybutyrate
• 2
• EINECS 210-007-2
• 601-75-2
• HY-34740
• SCHEMBL107241
• CS-0022369
• 2-ethyl-malonic acid
• DS-5107
• 2-Ethylmalonic acid #
• FT-0626351
• SY049007
• NS00015082
• LMFA01170105
• UNII-432NF49DFG
• NSC96615
• NSC-96615
• E0137
• DTXSID00208842
• AKOS005720903
• 1,1-Propanedicarboxylate
• Ethylmalonic acid, 97%
• bmse000578
• InChI=1/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9
• AC1600
• Q27225785
• CHEBI:741548
• J-521354
• CHEMBL1160009
• Ethylmalonic acid, purum, >=97.0% (T)
• MFCD00002668
• Ethyl-propanedioic Acid; 1,1-Propanedicarboxylic Acid; 2-Ethylpropanedioic Acid; Ethylmalonic Acid; NSC 96615; a-Carboxybutyric Acid
• ethylpropanedioic acid
• BBL019763
• ETHYLMALONIC ACID
• DB-053546
• STL146459
• +Expand

• MDL： MFCD00002668
• InChIKey： UKFXDFUAPNAMPJ-UHFFFAOYSA-N
• Inchi： 1S/C5H8O4/c1-2-3(4(6)7)5(8)9/h3H,2H2,1H3,(H,6,7)(H,8,9)
• SMILES： O([H])C(C([H])(C(=O)O[H])C([H])([H])C([H])([H])[H])=O
• BRN： 774334

Computed Properties

• Exact Mass: 132.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 132.042259
• Heavy Atom Count: 9
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.18180
• PSA: 74.60000
• Refractive Index: 1.4016 (estimate)
• Water Partition Coefficient: Soluble in water, methanol (very faint turbidity), and ethanol.
• Boiling Point: 322.2°C at 760 mmHg
• Melting Point: 112.0 to 117.0 deg-C
• Flash Point: 162.9 °C
• FEMA: 3723
• Color/Form: Not available
• Solubility: Not available
• Density: 1.5633 (rough estimate)

Ethylmalonic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38

Ethylmalonic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters